molecular formula C12H14ClNO2 B8521882 alpha-Chloro-alpha-(3,4-diethoxyphenyl)acetonitrile

alpha-Chloro-alpha-(3,4-diethoxyphenyl)acetonitrile

Cat. No.: B8521882
M. Wt: 239.70 g/mol
InChI Key: XIEYWJBKLFCZSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Alpha-Chloro-alpha-(3,4-diethoxyphenyl)acetonitrile is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14ClNO2

Molecular Weight

239.70 g/mol

IUPAC Name

2-chloro-2-(3,4-diethoxyphenyl)acetonitrile

InChI

InChI=1S/C12H14ClNO2/c1-3-15-11-6-5-9(10(13)8-14)7-12(11)16-4-2/h5-7,10H,3-4H2,1-2H3

InChI Key

XIEYWJBKLFCZSX-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=C(C=C1)C(C#N)Cl)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 60 ml of chloroform is dissolved 4.4 g of α-(3,4-diethoxyphenyl)-α-hydroxyacetonitrile and after addition of 1.5 ml of thionyl chloride, the mixture is heated under reflux for 15 minutes. After cooling, the reaction mixture is washed with a saturated aqueous solution of sodium hydrogen carbonate and water in the order mentioned, followed by drying over MgSO4. The solvent is then distilled off to give 4.8 g of a crude oil of α-chloro-α-(3,4-diethoxyphenyl)acetonitrile (quantitative yield). [If desired, this crude oil as it is can be used in the next reaction step.] The above crude oil is then purified by column chromatography (eluent: ether-n-hexane=1:5) and the resulting crystals are recrystallized from n-hexane. Colorless needles, m.p. 61°-62° C.
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
4.4 g
Type
reactant
Reaction Step Two
Quantity
60 mL
Type
solvent
Reaction Step Two

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